Cas no 2839-41-0 (Undecanoic acid,11-fluoro-4-methyl-)

Undecanoic acid,11-fluoro-4-methyl- structure
2839-41-0 structure
Product name:Undecanoic acid,11-fluoro-4-methyl-
CAS No:2839-41-0
MF:C12H23O2F
MW:218.30822
CID:278338
PubChem ID:102886

Undecanoic acid,11-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,11-fluoro-4-methyl-
    • 11-fluoro-4-methylundecanoic acid
    • 11-Fluor-4-methyl-undecansaeure
    • 11-fluoro-4-methyl-undecanoic acid
    • AC1L2TRS
    • BRN 1774639
    • CTK8I0011
    • LS-158424
    • 2839-41-0
    • Undecanoic acid, 11-fluoro-4-methyl-
    • DTXSID10951054
    • Inchi: InChI=1S/C12H23FO2/c1-11(8-9-12(14)15)7-5-3-2-4-6-10-13/h11H,2-10H2,1H3,(H,14,15)
    • InChI Key: LBFWXJKWNYVMFE-UHFFFAOYSA-N
    • SMILES: FCCCCCCCC(C)CCC(O)=O

Computed Properties

  • Exact Mass: 218.16829
  • Monoisotopic Mass: 218.16820813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 4.1

Experimental Properties

  • PSA: 37.3

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